3-Fluoro-4-hydroxypyridine-2-carbonitrile

• IUPAC Name: 3-fluoro-4-oxo-1H-pyridine-2-carbonitrile
• InChI: InChI=1S/C6H3FN2O/c7-6-4(3-8)9-2-1-5(6)10/h1-2H,(H,9,10)
• InChI Key: VJULTNDZMLAOJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C(C1=O)F)C#N
• Molecular Formula: C6H3FN2O
• Molecular Weight: 138.10 g/mol

Description

3-Fluoro-4-hydroxypyridine-2-carbonitrile is a fluorinated pyridine derivative featuring a hydroxyl group at position 4, a fluorine atom at position 3, and a cyano group at position 2. This compound is of significant interest in medicinal and synthetic chemistry due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-4-hydroxypyridine-2-carbonitrile typically involves the fluorination of pyridine derivatives. One common method is the reaction of 3-fluoropyridine with hydroxylamine to form the hydroxylated product. The reaction conditions often include the use of a suitable solvent, such as ethanol, and a catalyst to facilitate the reaction .

Industrial Production Methods

In industrial settings, the production of 3-Fluoro-4-hydroxypyridine-2-carbonitrile may involve more scalable methods, such as continuous flow synthesis. This approach allows for the efficient and consistent production of the compound, ensuring high purity and yield .

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-hydroxypyridine-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3-fluoro-4-pyridinecarboxaldehyde.

Reduction: Formation of 3-fluoro-4-hydroxypyridine-2-amine.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

3-Fluoro-4-hydroxypyridine-2-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-hydroxypyridine-2-carbonitrile involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to interact with biological molecules, potentially inhibiting enzymes or receptors involved in disease pathways. The hydroxyl and nitrile groups also contribute to its binding affinity and specificity .

Comparison with Similar Compounds

Substitution Patterns and Electronic Effects

The structural uniqueness of 3-Fluoro-4-hydroxypyridine-2-carbonitrile lies in its substitution pattern. Below is a comparison with similar pyridine-carbonitrile derivatives:

Compound Name	Substituents (Pyridine Ring)	Key Features
3-Fluoro-4-hydroxypyridine-2-carbonitrile	3-F, 4-OH, 2-CN	Strong H-bonding (OH), electron withdrawal (F, CN), planar structure
4-(2-Fluorophenyl)-2-methoxy-...carbonitrile []	2-OCH₃, 4-(2-Fluorophenyl)	Bulky fluorophenyl group, methoxy donor; reduced H-bonding capacity
2-Amino-4-(3-fluorophenyl)-...carbonitrile []	2-NH₂, 4-(3-Fluorophenyl), 3-CN	Electron-rich amino group; meta-fluorophenyl introduces steric hindrance
4-(4-Fluorophenyl)-2,6-dimethyl-...dicarbonitrile []	3,5-CN, 4-(4-Fluorophenyl), 2,6-CH₃	Partial saturation (dihydropyridine); dual cyano groups enhance polarity

Key Observations :

• Fluorine Position : Fluorine at position 3 (target) vs. fluorophenyl at position 4 () alters electronic distribution. The target’s fluorine directly withdraws electron density from the pyridine ring, enhancing electrophilicity .
• Hydroxyl vs.

Comparison with Related Compounds

• : Derivatives synthesized via cyclohexanedione and substituted anilines in ethanol/piperidine. This method emphasizes cyclocondensation, differing from the target’s likely stepwise functionalization.
• : Pyridine-2-carbonitriles prepared using nitro-phenoxy intermediates, highlighting the versatility of cyano group placement .

Physicochemical Properties

Solubility and Stability

• Hydrogen Bonding: The hydroxyl group in the target compound enhances water solubility compared to non-polar analogs like 4-(2-Fluorophenyl)-2-methoxy derivatives () .
• Electron-Withdrawing Effects: Fluorine and cyano groups reduce basicity of the pyridine nitrogen, increasing stability under acidic conditions .

Thermal Properties

• Melting Points : Fluorinated pyridines (e.g., ) typically exhibit higher melting points due to dipole-dipole interactions. The target’s hydroxyl group may further elevate its melting point compared to methoxy-substituted analogs .

Pharmaceutical Intermediates

• The target compound’s cyano and fluorine groups make it a candidate for protease inhibitors or kinase-targeting drugs, similar to fluorinated pyridines in .
• ’s dihydropyridine dicarbonitrile is used in calcium channel modulation, suggesting the target could be optimized for cardiovascular applications with structural modifications .

Material Science

• The planar structure and electron-deficient ring system may facilitate use in organic semiconductors, contrasting with bulkier analogs (e.g., ’s naphthalen-1-yl group), which hinder π-stacking .

Biological Activity

3-Fluoro-4-hydroxypyridine-2-carbonitrile is a compound of significant interest in medicinal chemistry due to its potential biological activities. Its unique structural features, including a fluorine atom, hydroxyl group, and nitrile group, contribute to its reactivity and interaction with biological systems. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 3-Fluoro-4-hydroxypyridine-2-carbonitrile is C6H4FN2O, with a molecular weight of 140.11 g/mol. The presence of the fluorine atom enhances the compound's lipophilicity and ability to interact with biological targets.

The mechanism of action for 3-Fluoro-4-hydroxypyridine-2-carbonitrile involves several key interactions:

• Binding Affinity : The electron-withdrawing properties of the fluorine atom influence the compound's reactivity, enhancing its binding affinity to various enzymes and receptors involved in disease pathways.
• Hydrogen Bonding : The hydroxyl and nitrile groups facilitate hydrogen bonding, which can stabilize interactions with target proteins, potentially leading to inhibition or modulation of their activity.

Antimicrobial Activity

Research has indicated potential antimicrobial properties for 3-Fluoro-4-hydroxypyridine-2-carbonitrile. In vitro studies suggest that it may inhibit the growth of certain bacterial strains, making it a candidate for further development as an antibiotic agent.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. Preliminary studies suggest that it may reduce inflammation markers in cell cultures, indicating potential therapeutic applications in inflammatory diseases.

Anticancer Potential

Studies have shown that derivatives of pyridine compounds can exhibit cytotoxic effects against cancer cell lines. While specific data on 3-Fluoro-4-hydroxypyridine-2-carbonitrile is limited, its structural similarities to other active compounds suggest it may possess anticancer activity worth exploring .

Case Studies and Research Findings

• In Vitro Studies : A study evaluated the cytotoxicity of various pyridine derivatives against ovarian and breast cancer cell lines. Although specific results for 3-Fluoro-4-hydroxypyridine-2-carbonitrile were not highlighted, the general trend indicates that compounds with similar structures can exhibit moderate cytotoxicity against cancer cells .
• Docking Studies : Molecular docking simulations have been employed to predict the binding interactions between 3-Fluoro-4-hydroxypyridine-2-carbonitrile and target proteins associated with pain signaling pathways. These studies indicate that the compound may act as an antagonist at TRPV1 receptors, which are implicated in pain sensation .

Comparative Analysis with Similar Compounds

The biological activity of 3-Fluoro-4-hydroxypyridine-2-carbonitrile can be compared with other pyridine derivatives:

Compound Name	Biological Activity	Key Findings
3-Fluoropyridine	Antimicrobial	Effective against various bacterial strains
4-Hydroxypyridine	Anti-inflammatory	Reduced inflammation markers in cell cultures
2-Cyanopyridine	Cytotoxicity	Moderate cytotoxicity against cancer cell lines